Cas no 89028-86-4 (1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]-)

1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]- structure
89028-86-4 structure
Product Name:1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]-
CAS No:89028-86-4
MF:C13H11ClN4S
MW:290.771239519119
CID:615312
PubChem ID:71321591
Update Time:2025-04-19

1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]-
    • 4-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]benzene-1,2-diamine
    • 89028-86-4
    • DTXSID70751395
    • Inchi: 1S/C13H11ClN4S/c14-7-1-4-11-12(5-7)18-13(17-11)19-8-2-3-9(15)10(16)6-8/h1-6H,15-16H2,(H,17,18)
    • InChI Key: NLIDPXKKXYHWKN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC(=N2)SC1=CC=C(C(=C1)N)N

Computed Properties

  • Exact Mass: 290.0392952g/mol
  • Monoisotopic Mass: 290.0392952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 106Ų

1,2-Benzenediamine, 4-[(5-chloro-1H-benzimidazol-2-yl)thio]- Related Literature

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